Cas no 28533-43-9 (4-Formamido Benzoic Acid)

• Product Name: 4-Formamido Benzoic Acid
• CAS No: 28533-43-9
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD00021026
• CID: 271779
• PubChem ID: 232524
• Update Time: 2025-11-02

4-Formamido Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(formylamino)-
• 4-Formamido Benzoic Acid
• 4-FormamidoBenzoicAcid
• AS-75966
• FT-0668802
• N-formyl p-aminobenzoic acid
• AKOS009157426
• CS-W017891
• 4-(formylamino)benzoic acid
• p-Formamidebenzoic acid
• D95548
• SCHEMBL1086165
• MFCD00021026
• NSC30096
• NSC-30096
• EN300-90264
• DTXSID60283150
• YSZC2167
• 28533-43-9
• J-017115
• 4-formamidobenzoic acid
• AE-562/41868375
• Z760037024
• Benzoic acid, 4-(formylamino)-
• 4-(Formylamino)benzoic Acid; p-Formamidobenzoic Acid; NSC 30096;

• MDL： MFCD00021026
• Inchi： 1S/C8H7NO3/c10-5-9-7-3-1-6(2-4-7)8(11)12/h1-5H,(H,9,10)(H,11,12)
• InChI Key： ZBCGPWAZRMLTKF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC=O)=O

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.390±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 428.6±28.0 °C at 760 mmHg
• Flash Point: 213.0±24.0 °C
• Refractive Index: 1.643
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 66.40000
• LogP: 1.66200
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Formamido Benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-Formamido Benzoic Acid

4-Formamido Benzoic Acid (CAS No. 28533-43-9): Properties, Applications, and Market Insights

4-Formamido Benzoic Acid (CAS No. 28533-43-9), also known as 4-FABA or p-Formamidobenzoic acid, is an important organic compound widely used in pharmaceutical intermediates, specialty chemicals, and research applications. This white to off-white crystalline powder has gained significant attention due to its versatile chemical properties and role in synthesizing high-value compounds.

The molecular formula of 4-Formamido Benzoic Acid is C₈H₇NO₃, with a molecular weight of 165.15 g/mol. Its unique structure combines both carboxylic acid and formamide functional groups on a benzene ring, making it a valuable building block in organic synthesis. Researchers frequently search for "4-Formamido Benzoic Acid solubility" and "4-FABA melting point," which are typically 260-265°C (dec.) with limited water solubility but better solubility in polar organic solvents.

In pharmaceutical applications, 4-Formamido Benzoic Acid serves as a key intermediate for various drug molecules. Recent trends show increased interest in "4-Formamido Benzoic Acid in drug synthesis" as it contributes to the development of novel therapeutic agents. The compound's bifunctional nature allows for selective modifications, making it valuable in creating targeted molecular structures.

The chemical industry utilizes 28533-43-9 in specialty chemical production, particularly in the synthesis of advanced materials and fine chemicals. With growing demand for "high purity 4-Formamido Benzoic Acid," manufacturers have developed improved purification techniques to meet research and industrial requirements. Analytical methods like HPLC and NMR are commonly employed for quality control.

Recent scientific literature highlights innovative applications of 4-FABA in material science, particularly in polymer modification and functional material development. Researchers investigating "4-Formamido Benzoic Acid derivatives" have discovered its potential in creating novel materials with specific thermal and electronic properties.

From a commercial perspective, the global market for 4-Formamido Benzoic Acid has shown steady growth, driven by pharmaceutical R&D and specialty chemical demand. Suppliers often receive inquiries about "4-Formamido Benzoic Acid price" and "bulk 4-FABA suppliers," reflecting its industrial importance. The compound is typically available in kilogram quantities with purity grades ranging from 98% to 99.5%.

Storage and handling of CAS 28533-43-9 require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizing agents. Safety data sheets recommend using personal protective equipment when handling the powder form to avoid inhalation or contact with eyes and skin.

Environmental considerations for 4-Formamido Benzoic Acid have gained attention in recent years, with researchers exploring "biodegradation of 4-FABA" and its environmental fate. While the compound shows moderate persistence, proper waste management procedures should be followed in industrial settings.

Analytical characterization of 4-Formamido Benzoic Acid typically includes infrared spectroscopy (showing characteristic carbonyl stretches), nuclear magnetic resonance spectroscopy (displaying aromatic and formyl proton signals), and mass spectrometry. These techniques help verify the identity and purity of the material, especially important for pharmaceutical applications.

The synthesis of 28533-43-9 usually involves the formylation of 4-aminobenzoic acid or related derivatives. Process optimization has become a focus area, with many researchers investigating "green synthesis of 4-Formamido Benzoic Acid" to reduce environmental impact and improve efficiency.

In regulatory aspects, 4-Formamido Benzoic Acid is generally regarded as safe for research and industrial use when proper handling procedures are followed. However, users should always consult the latest regulatory guidelines in their specific region or application area.

Future research directions for 4-FABA include exploring its potential in medicinal chemistry, particularly as a scaffold for drug discovery. The compound's structural features make it attractive for developing new pharmacophores, aligning with current trends in "fragment-based drug design" and "small molecule therapeutics."

For researchers working with 4-Formamido Benzoic Acid, proper analytical methods are crucial. Common techniques include reversed-phase HPLC for purity assessment and spectroscopic methods for structural confirmation. Recent publications have focused on "analytical methods for 4-FABA quantification" in complex matrices.

The stability of CAS 28533-43-9 under various conditions has been extensively studied. The compound demonstrates good thermal stability below its melting point but may decompose at higher temperatures. Storage stability studies indicate that properly packaged material maintains its quality for extended periods under recommended conditions.

In conclusion, 4-Formamido Benzoic Acid (CAS No. 28533-43-9) remains a valuable chemical building block with diverse applications across multiple industries. Its unique chemical properties, combined with growing research interest, ensure its continued importance in scientific and industrial contexts. As new applications emerge, particularly in pharmaceutical development and advanced materials, the demand for high-quality 4-FABA is expected to grow accordingly.